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Compound of Interest

Compound Name: 2-Bromo-6-fluoroaniline

Cat. No.: B133542 Get Quote

A Technical Guide to the Physical Properties of
2-Bromo-6-fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-Bromo-
6-fluoroaniline, with a specific focus on its melting and boiling points. This document is

intended to serve as a valuable resource for professionals in research and development who

utilize this compound in their work.

Core Physical Properties
2-Bromo-6-fluoroaniline (CAS No. 65896-11-9) is a halogenated aromatic amine. Under

standard conditions, it presents as a colorless to light yellow liquid, a characteristic that

suggests its melting point is below ambient room temperature.

Data Summary
The following table summarizes the key physical properties of 2-Bromo-6-fluoroaniline. It is

important to note that the boiling point is a predicted value.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b133542?utm_src=pdf-interest
https://www.benchchem.com/product/b133542?utm_src=pdf-body
https://www.benchchem.com/product/b133542?utm_src=pdf-body
https://www.benchchem.com/product/b133542?utm_src=pdf-body
https://www.benchchem.com/product/b133542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Source

Melting Point
Not explicitly reported; liquid at

room temperature
[1][2]

Boiling Point 211.0 ± 20.0 °C (Predicted)

Density 1.674 g/mL at 20 °C

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for determining the melting and boiling points of 2-
Bromo-6-fluoroaniline are not detailed in the literature, standard methodologies can be

applied.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For substances that are liquid at room temperature, a cryostat or a cooled stage

microscope would be necessary to first freeze the sample and then determine its melting point

upon controlled heating. A common technique involves placing a small, solidified sample in a

capillary tube and gradually heating it in a calibrated apparatus, observing the temperature

range from the first appearance of liquid to complete liquefaction.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. Several methods can be employed

to determine the boiling point of a liquid like 2-Bromo-6-fluoroaniline:

Distillation Method: A simple or fractional distillation apparatus can be used. The temperature

of the vapor that is in equilibrium with the boiling liquid is measured, which corresponds to

the boiling point at the given atmospheric pressure.
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Thiele Tube Method: This is a convenient method for micro-scale determination. A small

amount of the liquid is heated in a tube along with an inverted capillary tube. The boiling

point is the temperature at which a rapid stream of bubbles emerges from the capillary, and

upon cooling, the liquid is drawn back into the capillary tube.

Reflux Method: A reflux setup, where the liquid is boiled and the vapor is condensed and

returned to the flask, can also be used. A thermometer placed in the vapor phase will record

the boiling point.

Logical Workflow for Physical Property Analysis
The following diagram illustrates a generalized workflow for the determination and

characterization of the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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